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Compound of Interest

Compound Name: 1-Butanone, 3-hydroxy-1-phenyl-

Cat. No.: B079980 Get Quote

A comprehensive review of scientific literature and chemical databases reveals no established

practical applications for beta-hydroxybutyrophenone in the field of materials science. This

compound is primarily recognized and utilized in the realms of organic synthesis and

pharmacology.

Efforts to identify use cases for beta-hydroxybutyrophenone as a monomer, polymer additive,

or precursor in material synthesis have not yielded any results. The scientific discourse

surrounding this molecule is consistently centered on its chemical synthesis and its role as a

building block for pharmaceutical compounds. Butyrophenone derivatives are a well-known

class of pharmaceuticals used in the treatment of various psychiatric disorders.[1][2][3] For

instance, haloperidol, a prominent antipsychotic medication, is a notable example of a

butyrophenone derivative.[1]

Research has been conducted on the synthesis of specific derivatives, such as 5-fluoro-2-

hydroxy butyrophenone, for its potential biological activities in agriculture as an antifungal

agent.[4] However, this line of inquiry does not extend into the domain of materials science.

It is important to distinguish beta-hydroxybutyrophenone from polyhydroxybutyrate (PHB).

While both names contain "butyrate," they are fundamentally different substances. Beta-

hydroxybutyrophenone is a small organic molecule, whereas PHB is a biodegradable polyester

produced by microorganisms, which has applications as a bioplastic.[5] Any association

between the two based on nomenclature is coincidental in the context of materials science

applications.
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Given the absence of foundational research and documented applications, it is not feasible to

generate the requested detailed application notes, experimental protocols, quantitative data

tables, or visualizations for the use of beta-hydroxybutyrophenone in materials science. The

core requirements for such a document—verifiable data and established methodologies—do

not currently exist in this specific scientific area.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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